Cas no 288399-85-9 (2H-1-Benzopyran-2-one,6,8-dibromo-4-methyl-3-phenyl-)

2H-1-Benzopyran-2-one,6,8-dibromo-4-methyl-3-phenyl- structure
288399-85-9 structure
Product Name:2H-1-Benzopyran-2-one,6,8-dibromo-4-methyl-3-phenyl-
CAS No:288399-85-9
MF:C16H10Br2O2
MW:394.057403087616
CID:248892
PubChem ID:57376729
Update Time:2025-04-19

2H-1-Benzopyran-2-one,6,8-dibromo-4-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,6,8-dibromo-4-methyl-3-phenyl-
    • 6,8-dibromo-4-methyl-3-phenylchromen-2-one
    • 2H-1-Benzopyran-2-one,6,8-dibromo-4-methyl-3-phenyl
    • 6,8-DIBROMO-4-METHYL-3-PHENYLCOUMARIN
    • 6,8-Dibromo-4-methyl-3-phenyl-2H-1-benzopyran-2-one
    • 288399-85-9
    • SCHEMBL3076361
    • DTXSID60725262
    • Inchi: 1S/C16H10Br2O2/c1-9-12-7-11(17)8-13(18)15(12)20-16(19)14(9)10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: QVRYSTBQGBGQPV-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=C1OC(C(C1C=CC=CC=1)=C2C)=O)Br

Computed Properties

  • Exact Mass: 391.90500
  • Monoisotopic Mass: 391.90475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 30.21000
  • LogP: 5.29340
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